Indium sulfide (In2S3)

• CAS No.: 12030-14-7
• Molecular Formula: InS
• Molecular Weight: 146.89 g/mol
• IUPAC Name: sulfanylideneindium
• InChI: InChI=1S/In.S
• InChI Key: GKCNVZWZCYIBPR-UHFFFAOYSA-N
• SMILES: [S-2].[S-2].[S-2].[In+3].[In+3]
• Canonical SMILES: S=[In]
• Key on ui other cas no.: 12030-24-9; 37231-03-1
• Pictograms: Irritant

Description

Indium sulfide (In2S3) is an inorganic compound composed of indium and sulfur. It is known for its distinctive orange-red to red color and characteristic sulfur odor. Indium sulfide is insoluble in water and most organic solvents but decomposes in common mineral acids, releasing hydrogen sulfide gas . This compound exists in three polymorphic forms: α-In2S3, β-In2S3, and γ-In2S3, with β-In2S3 being the most stable at room temperature .

Preparation Methods

Indium sulfide can be synthesized through various methods. One common laboratory method involves the reaction of indium chloride with sodium sulfide in the presence of a surfactant like sodium dodecyl sulfate to produce indium sulfide quantum dots at room temperature and atmospheric pressure . Industrially, indium sulfide can be produced by heating indium trioxide in a quartz tube under a stream of purified hydrogen sulfide gas at temperatures ranging from 500°C to 700°C .

Chemical Reactions Analysis

Indium sulfide undergoes several types of chemical reactions:

Oxidation: Indium sulfide can be oxidized to form indium oxide and sulfur dioxide.

Reduction: It can be reduced by hydrogen gas to form indium metal and hydrogen sulfide.

Substitution: Indium sulfide reacts with mineral acids to produce indium salts and hydrogen sulfide gas.

Common reagents used in these reactions include hydrogen gas for reduction and mineral acids like hydrochloric acid for substitution reactions. The major products formed from these reactions are indium metal, indium salts, and hydrogen sulfide gas .

Scientific Research Applications

Indium sulfide has a wide range of scientific research applications due to its unique properties:

Optoelectronics: It is used in the fabrication of photodetectors and solar cells due to its suitable band gap and photoconductive properties.

Photocatalysis: Indium sulfide-based photocatalysts are employed in hydrogen production and water cleaning applications.

Biological Imaging: Indium sulfide quantum dots are used in biological imaging due to their excellent optical properties.

Gas Sensors: Indium sulfide is used in gas sensors for detecting various gases.

Mechanism of Action

The mechanism by which indium sulfide exerts its effects is primarily through its semiconductor properties. In optoelectronic applications, indium sulfide absorbs light and generates electron-hole pairs, which are then separated and collected to produce an electric current . In photocatalytic applications, indium sulfide absorbs visible light, generating electron-hole pairs that participate in redox reactions to produce hydrogen gas or degrade pollutants .

Comparison with Similar Compounds

Indium sulfide is often compared with other metal sulfides like cadmium sulfide (CdS) and zinc sulfide (ZnS). Unlike cadmium sulfide, which is toxic, indium sulfide is considered to have lower toxicity, making it a safer alternative for use in solar cells and other applications . Zinc sulfide, on the other hand, has a wider band gap compared to indium sulfide, making it less suitable for visible light applications .

Similar compounds include:

• Cadmium sulfide (CdS)
• Zinc sulfide (ZnS)
• Gallium sulfide (Ga2S3)

Indium sulfide’s unique combination of lower toxicity and suitable band gap makes it a promising material for various technological applications.

Biological Activity

Indium sulfide (In₂S₃) is an inorganic compound that has garnered attention in various fields, including materials science and biomedicine, due to its unique properties and biological activities. This article explores the biological activity of In₂S₃, focusing on its toxicity, potential therapeutic applications, and interactions with biological systems.

Properties and Structure

Indium sulfide exists in several polymorphic forms, with β-In₂S₃ being the most stable at room temperature. It has a defect spinel structure that contributes to its electronic properties, making it a candidate for various applications including photocatalysis and optoelectronics . The compound is characterized by its low toxicity compared to other metal sulfides, such as cadmium sulfide, which is crucial for its biological applications .

Toxicity Assessment

Research indicates that In₂S₃ exhibits low toxicity levels when compared to other semiconductor materials. In vitro studies have shown minimal adverse effects on cell viability, making it a safer alternative for biomedical applications . The compound's interactions with biological systems are influenced by its size and surface properties. For instance, nanoscale In₂S₃ particles have displayed different biological behaviors compared to bulk materials due to their increased surface area and reactivity.

Property	Value
Toxicity Level	Low
Average Particle Size	~3.6 nm (nanoparticles)
Stability	High (especially β-In₂S₃)

Photocatalytic Activity

In₂S₃ is recognized for its photocatalytic properties, particularly in environmental remediation. Studies have demonstrated that In₂S₃ can effectively degrade organic pollutants under visible light irradiation. This photocatalytic activity is attributed to its ability to generate reactive oxygen species (ROS), which can interact with various biological molecules . The degradation efficiency of In₂S₃ can be significantly enhanced when combined with other materials like MoS₂, leading to improved charge carrier dynamics and pollutant degradation rates .

Case Studies

• Chirality Induction in Nanoparticles : A recent study reported the synthesis of chiral In₂S₃ nanoparticles using cysteine as a chiral agent. These nanoparticles exhibited significant circular dichroism signals, indicating successful chirality transfer from the ligand to the In₂S₃ matrix. This finding opens new avenues for using chiral nanomaterials in drug delivery and biosensing applications .
• Photocatalytic Degradation of Pollutants : Another investigation focused on the photocatalytic capabilities of In₂S₃ nanostructures in degrading methylene blue (MB) and oxytetracycline hydrochloride (OTC-HCl). The study found that optimized In₂S₃-MoS₂ nanohybrids could decompose over 97% of MB within 8 minutes under sunlight exposure, highlighting their potential for environmental cleanup .

Research Findings

• Low Toxicity : Compared to cadmium and lead compounds, In₂S₃ poses a significantly lower risk of secondary pollution during photoconversion processes .
• Enhanced Photocatalytic Efficiency : Modifications such as doping with cobalt or creating heterostructures with other materials have been shown to improve the photocatalytic efficiency of In₂S₃ significantly .
• Applications in Medicine : Due to its low toxicity and ability to generate ROS, In₂S₃ is being explored for applications in photothermal therapy and as a contrast agent in imaging techniques .